Cas no 5407-41-0 (1,3-Benzenediol,4-[2-(2-nitrophenyl)diazenyl]-)

• Product name: 1,3-Benzenediol,4-[2-(2-nitrophenyl)diazenyl]-
• CAS No: 5407-41-0
• MF: C₁₂H₉N₃O₄
• MW: 259.217562437058
• CID: 385155
• PubChem ID: 221193

1,3-Benzenediol,4-[2-(2-nitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4-[2-(2-nitrophenyl)diazenyl]-
• (4Z)-3-hydroxy-4-[(2-nitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
• (2-Nitro-benzol)-(1 azo 4)-resorcin
• 2-nitro-2',4'-dihydroxyazobenzene
• 2'-Nitro-2.4-dioxy-azobenzol
• 4-((2-nitrophenyl)diazenyl)benzene-1,3-diol
• 4-(2-Nitro-phenylazo)-resorcin
• 4-(2-nitro-phenylazo)-resorcinol
• NSC5421
• CHEMBL1730043
• 5407-41-0
• NSC-5421
• SCHEMBL8081716
• MLS002637810
• SMR001547326
• HMS3089P24

• Inchi： InChI=1S/C12H9N3O4/c16-8-5-6-10(12(17)7-8)14-13-9-3-1-2-4-11(9)15(18)19/h1-7,16-17H
• InChI Key： FIIZIGIBHJBQIJ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)N=NC2=C(C=C(C=C2)O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.05937
• Monoisotopic Mass: 259.059306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 108
• XLogP3: 2.8

Experimental Properties

• Density: 1.45
• Boiling Point: 443.4°Cat760mmHg
• Flash Point: 222°C
• Refractive Index: 1.665
• PSA: 104.83
• LogP: 3.94460